Cas no 68890-66-4 (Piroctone olamine)

Piroctone olamine Properties

Names and Identifiers

• PIROCTONE OLEAMINE
• piroctone olamine
• 1-hydroxy-4-methyl-6(2,4,4-trimethylpentyl)2-pyridon monoethanolamine salt
• OCTO
• Piroctone ethanolamine
• Piroctone olamine
• 1-Hydroxy-4-methyl-6-(2,4,4-trimethylpentyl)-2(1H)-pyridone Ethanolamine
• Octopirox
• Kopirox
• Piroctone olamine [USAN]
• C14H23NO2.C2H7NO
• 1-Hydroxy-4-methyl-6-(2,4,4-trimethylpentyl)pyridin-2(1H)-one compound with 2-aminoethanol (1:1)
• Piroctone olamine (USAN)
• 2(1H)-Pyridinone, 1-hydroxy-4-methyl-6-(2,4,4-trimethylpentyl)-, compd. with 2-aminoethanol (1:1)
• 1-Hydroxy-4-methyl-6-(2,4,4-trimethylpentyl)pyridin-2(1H)-one, compound with 2-aminoethanol (1:1)
• 2(1H)-Pyridinone, 1-hydroxy-4-methyl-6-(2,4,4-trimeth
• Piroctone
• Piroctone olamine
• Ethanol, 2-amino-, compd. with 1-hydroxy-4-methyl-6-(2,4,4-trimethylpentyl)-2(1H)-pyridinone (1:1) (9CI); 1-Hydroxy-4-methyl-6-(2,4,4-trimethylpentyl)-2-pyridone monoethanolamine salt; Octopirox; Octopyrox; Piroctone ethanolamine salt; Piroctone olamine
• CCG-267454
• Piroctone olamine, United States Pharmacopeia (USP) Reference Standard
• 1-hydroxy-4-methyl-6-(2,4,4-trimethylpentyl)-1,2-dihydropyridin-2-one; 2-aminoethan-1-ol
• Piroctoneolamine
• CHEMBL2107154
• PIROCTONE ETHANOLAMINE SALT (1:1)
• 1-Hydroxy-4-methyl-6-(2,4,4-trimethylpentyl)-2-(1H)pyridinone, 2-aminoethanol salt
• PIROCTONE OLAMINE [USP-RS]
• 2(1H)-Pyridinone, 1-hydroxy-4-methyl-6-(2,4,4-trimethylpentyl)-, compound with 2-aminoethanol (1:1)
• Piroctone ethanolamine salt; Octopirox; Kopirox
• s5213
• PIROCTONE OLAMINE [INCI]
• 1-hydroxy-4-methyl-6-(2,4,4-trimethylpentyl)pyridin-2(1H)-one compound with 2-aminoethan-1-ol (1:1)
• BCP29912
• Allermyl
• 1-Hydroxy-4-methyl-6-(2,4,4-trimethylpentyl)-2(1H)-pyridone compound with 2-aminoethanol (1:1)
• Piroctone olamine, analytical standard
• PIROCTONE ETHANOLAMINE [WHO-DD]
• EINECS 272-574-2
• 1-HYDROXY-4-METHYL-6-(2,4,4-TRIMETHYLPENTYL)-2-PYRIDONE MONOETHANOLAMINE, (+/-)-
• HY-B1345
• Octopyrox
• MFCD01690792
• P2178
• A836281
• PIROCTONE ETHANOLAMINE SALT (1:1) [MI]
• UNII-A4V5C6R9FB
• Piroctone ethanolamine salt
• 68890-66-4
• AMY40819
• AKOS025149526
• Keratolux
• SCHEMBL2843
• AS-15254
• PIROCTONE OLAMINE (MART.)
• FT-0653357
• PIROCTONE OLAMINE [MART.]
• 4-methyl-1-oxido-6-(2,4,4-trimethylpentyl)-2-pyridinone
• Octopirox (TN)
• W-104652
• D05505
• A4V5C6R9FB
• 1-Hydroxy-4-methyl-6-(2,4,4-trimethylpentyl)pyridin-2(1H)-one 2-aminoethanol salt
• Q412572
• NSC 759894
• 2-aminoethanol;1-hydroxy-4-methyl-6-(2,4,4-trimethylpentyl)pyridin-2-one
• DTXCID2026735
• 1-hydroxy-4-methyl-6-(2,4,4-trimethylpentyl)-2-pyridone monoethanolamine salt
• PIROCTONE OLAMINE (USP-RS)
• CS-7659
• NSC-759894
• EC 272-574-2
• SBI-0653392.0001
• BTSZTGGZJQFALU-UHFFFAOYSA-N
• DA-66751
• +Expand

• MDL： MFCD01690792
• InChIKey： BTSZTGGZJQFALU-UHFFFAOYSA-N
• Inchi： 1S/C14H23NO2.C2H7NO/c1-10-6-12(15(17)13(16)8-10)7-11(2)9-14(3,4)5;3-1-2-4/h6,8,11,17H,7,9H2,1-5H3;4H,1-3H2
• SMILES： O([H])N1C(C([H])=C(C([H])([H])[H])C([H])=C1C([H])([H])C([H])(C([H])([H])[H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=O.O([H])C([H])([H])C([H])([H])N([H])[H]

Computed Properties

• Exact Mass: 298.22600
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 298.225643
• Heavy Atom Count: 21
• Complexity: 371
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 86.8

Experimental Properties

• LogP: 2.64650
• PSA: 88.48000
• Merck: 7502
• Boiling Point: 344.1°C at 760 mmHg
• Melting Point: 134.0 to 138.0 deg-C
• Flash Point: 161.9 ºC
• Color/Form: White or slightly yellow crystalline powder

Related Categories

• Pesticide Chemicals Pesticide Active Ingredients Standard Substances